5-ethyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C16H16N2O3S2/c1-2-14-4-6-16(22-14)23(19,20)18-10-12-3-5-15(17-9-12)13-7-8-21-11-13/h3-9,11,18H,2,10H2,1H3
• InChI Key: FYJKJOVKWCLZLC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCC2=CN=C(C=C2)C3=COC=C3
• Molecular Formula: C16H16N2O3S2
• Molecular Weight: 348.4 g/mol

Description

5-ethyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of sulfonamide compounds and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

5-ethyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide, due to its complex structure involving furan, pyridine, and thiophene rings, may be related to the synthesis and properties of similarly structured compounds. Compounds containing furan and thiophene units, for instance, have been synthesized to explore their potential in various applications, including as intermediates in the preparation of heterocyclic compounds. One study discusses the ethynylation of 2-(furan-2-yl)- and 2-(thiophen-2-yl)pyrroles with acylbromoacetylenes, showcasing the methodology for modifying such molecules, potentially relevant to manipulating 5-ethyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide for specific applications (Sobenina et al., 2014).

Antibacterial Applications

The sulfonamido moiety, present in 5-ethyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide, is a key feature in the design of new antibacterial agents. Research into novel heterocyclic compounds containing a sulfonamido moiety has shown potential for antibacterial applications. This includes the synthesis of compounds with pyran, pyridine, and pyridazine derivatives that demonstrated high antibacterial activities, suggesting the potential of the sulfonamido group in 5-ethyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide for similar applications (Azab et al., 2013).

Catalysis and Material Science

Compounds with thiophene and furan units have been studied for their catalytic properties and potential in material science. For example, sulfonated graphene oxide, which shares a functional similarity with sulfonamido groups, has been explored as an effective catalyst for biofuel production from 5-(hydroxymethyl)-2-furfural, indicating that the sulfonamide in 5-ethyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide could render it useful in catalysis or material science applications (Antunes et al., 2014).

Electronic and Optical Properties

The unique combination of furan, pyridine, and thiophene rings in 5-ethyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide suggests potential research interest in its electronic and optical properties. Compounds with similar structures have been synthesized to study their photophysical properties, aiming to utilize them in electronic devices. The synthesis of ladder-type heteroacenes containing both pyrrole and furan rings, for example, revealed significant aggregate formation in solid state, suggesting the potential for similar investigations into the properties of 5-ethyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiophene-2-sulfonamide (Qi et al., 2008).